Cas no 330800-93-6 (9(R)-HODE cholesteryl ester)

• Product Name: 9(R)-HODE cholesteryl ester
• CAS No: 330800-93-6
• MF: C₄₅H₇₆O₃
• MW: 665.083154678345
• CID: 4457476
• PubChem ID: 71684432
• Update Time: 2025-06-15

9(R)-HODE cholesteryl ester Chemical and Physical Properties

Names and Identifiers

• 9(R)-HODE cholesteryl ester
• 9R-HYDROXY-10E,12Z-OCTADECADIENOIC ACID, CHOLESTERYL ESTER
• ALWABJCAEDQEGO-DXCNXAGRSA-N
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9R,10E,12Z)-9-hydroxyoctadeca-10,12-dienoate
• AKOS040754868
• HY-125394
• 330800-93-6
• CS-0091080
• PD020953

• Inchi： 1S/C45H76O3/c1-7-8-9-10-11-13-16-22-37(46)23-17-14-12-15-18-24-43(47)48-38-29-31-44(5)36(33-38)25-26-39-41-28-27-40(35(4)21-19-20-34(2)3)45(41,6)32-30-42(39)44/h11,13,16,22,25,34-35,37-42,46H,7-10,12,14-15,17-21,23-24,26-33H2,1-6H3/b13-11-,22-16+/t35-,37+,38+,39+,40-,41+,42+,44+,45-/m1/s1
• InChI Key： ALWABJCAEDQEGO-DXCNXAGRSA-N
• SMILES： O(C(CCCCCCC[C@H](/C=C/C=C\CCCCC)O)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 664.57944628g/mol
• Monoisotopic Mass: 664.57944628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 48
• Rotatable Bond Count: 21
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters

Additional information on 9(R)-HODE cholesteryl ester

9(R)-HODE Cholesteryl Ester: A Key Compound in Lipid Metabolism and Inflammatory Responses

9(R)-HODE cholesteryl ester (CAS No. 330800-93-6) is a significant compound in the field of lipid metabolism and inflammatory responses. This cholesteryl ester, derived from the oxidation of linoleic acid, plays a crucial role in various biological processes, including cellular signaling and immune modulation. Recent advancements in the understanding of its mechanisms have highlighted its potential in both therapeutic and diagnostic applications.

9(R)-HODE, or 9(R)-hydroxyoctadecadienoic acid, is a bioactive lipid that is generated through the enzymatic or non-enzymatic oxidation of linoleic acid. When conjugated with cholesterol to form 9(R)-HODE cholesteryl ester, it exhibits unique properties that are distinct from its free fatty acid form. This esterification process not only affects the solubility and cellular uptake of 9(R)-HODE but also influences its biological activities.

In the context of lipid metabolism, 9(R)-HODE cholesteryl ester has been shown to modulate the expression of genes involved in lipid homeostasis. Studies have demonstrated that this compound can activate peroxisome proliferator-activated receptors (PPARs), which are key transcription factors regulating lipid metabolism and inflammation. The activation of PPARs by 9(R)-HODE cholesteryl ester leads to the upregulation of genes involved in fatty acid oxidation and the downregulation of genes associated with inflammatory responses.

Recent research has also explored the role of 9(R)-HODE cholesteryl ester in cardiovascular diseases. A study published in the Journal of Lipid Research found that this compound can reduce the formation of foam cells, which are a hallmark of atherosclerosis. By inhibiting the uptake of oxidized low-density lipoprotein (oxLDL) by macrophages, 9(R)-HODE cholesteryl ester helps to prevent the accumulation of lipids in arterial walls, thereby reducing the risk of atherosclerotic plaque formation.

In addition to its cardiovascular benefits, 9(R)-HODE cholesteryl ester has shown promise in modulating immune responses. Research conducted at the University of California, San Francisco, revealed that this compound can suppress the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 9(R)-HODE cholesteryl ester may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The potential applications of 9(R)-HODE cholesteryl ester extend beyond its direct biological effects. In diagnostic imaging, this compound has been used as a biomarker for oxidative stress and inflammation. A study published in Free Radical Biology and Medicine demonstrated that levels of 9(R)-HODE cholesteryl ester can be measured in plasma to assess oxidative stress in patients with metabolic disorders such as diabetes and obesity.

The structural characteristics of 9(R)-HODE cholesteryl ester contribute to its unique biological activities. The presence of a hydroxyl group at the 9th carbon position and the double bonds at positions 12 and 15 confer specific reactivity and stability properties. These structural features enable 9(R)-HODE cholesteryl ester to interact with various cellular receptors and enzymes, thereby modulating intracellular signaling pathways.

In conclusion, 9(R)-HODE cholesteryl ester (CAS No. 330800-93-6) is a multifaceted compound with significant implications for lipid metabolism, inflammation, and cardiovascular health. Its ability to activate PPARs, inhibit foam cell formation, and modulate immune responses makes it a promising target for therapeutic interventions. Further research is needed to fully elucidate its mechanisms and optimize its use in clinical settings.